3-Bromo-2,5-dimethylthiophene

• IUPAC Name: 3-bromo-2,5-dimethylthiophene
• InChI: InChI=1S/C6H7BrS/c1-4-3-6(7)5(2)8-4/h3H,1-2H3
• InChI Key: UODXWHPNUCOZEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)Br
• Molecular Formula: C6H7BrS
• DSSTOX Substance ID: DTXSID30348583
• Molecular Weight: 191.09 g/mol
• CAS RN: 31819-37-1

Description

3-Bromo-2,5-dimethylthiophene is a sulfur-containing heterocyclic compound. It has a molecular formula of C6H7BrS and a molar mass of 191.09 g/mol. This compound is characterized by a yellow crystalline appearance.

Synthesis Analysis

The synthesis of this compound has been reported using various methods, including bromination of 2,5-dimethylthiophene and preparation from 3-bromothiophene. These methods were optimized in terms of reaction time, temperature, and solvent.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a bromine atom and two methyl groups attached to a thiophene ring. The exact mass of the molecule is 189.94518 g/mol.

Chemical Reactions Analysis

The coupling reactions of some organocopper reagents with this compound 1,1-dioxide leading to 3-alkyl and 3-aryl substituted 2,5-dimethylthiophene 1,1-dioxides have been found to proceed in high yields (50–100%). The less stable organocopper reagents reacted faster and at lower temperatures than the more stable ones.

Physical And Chemical Properties Analysis

This compound is soluble in common organic solvents such as ethanol, acetone, and chloroform while insoluble in water. This compound has an aromatic ring which contributes to its stability. It has a topological polar surface area of 28.2 Ų.

Scientific Research Applications

Catalytic Polymerization

3-Bromo-2,5-dimethylthiophene is used in the field of polymer science. For example, palladium-catalyzed dehydrohalogenative polycondensation of related thiophene derivatives can produce high molecular weight polymers with high regioregularity and almost quantitative yield (Wang et al., 2010).

Ring-Opening Reactions

The compound is also involved in ring-opening reactions. Multivariate optimization has been applied to the ring-opening reaction of thiophene-1,1-dioxides, showcasing its potential in synthesizing complex organic structures (Tsirk et al., 1998).

Bromodecarboxylation

Bromodecarboxylation is another application, where related thiophene derivatives are used to synthesize dibromo-dimethylthiophene. This reaction has significant synthetic utility in creating complex thiophene structures (Zwanenburg & Wynberg, 2010).

C-H Bond Activation and C-C Bond Formation

The compound participates in reactions involving C-H bond activation and C-C bond formation, particularly in the context of generating complex thiophenic structures, demonstrating its utility in organic synthesis (Paneque et al., 2005).

Synthesis of Dialkylaminomethyl Substituted Halobutadienes

It is also used in the synthesis of dialkylaminomethyl substituted halobutadienes, highlighting its role in the regio- and stereospecific syntheses of highly functionalized unsaturated aliphatic compounds (Gronowitz et al., 1987).

Coupling Reactions with Organocopper Reagents

Additionally, this compound 1,1-dioxide has been studied for its reaction with organocopper reagents, leading to high yields of alkyl and aryl substituted thiophene derivatives (Gronowitz et al., 1992).

Safety and Hazards

3-Bromo-2,5-dimethylthiophene is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". The hazard statements associated with this compound are H227, H302, and H315. Precautionary measures include avoiding ingestion and inhalation, wearing protective equipment, and ensuring adequate ventilation.

Mechanism of Action

Target of Action

3-Bromo-2,5-dimethylthiophene is a type of thiophene derivative . Thiophene derivatives are known to exhibit a variety of properties and applications, including their use in industrial chemistry and material science as corrosion inhibitors . They also play a prominent role in the advancement of organic semiconductors .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways, leading to a range of downstream effects .

Result of Action

Thiophene derivatives are known to have a variety of pharmacological properties, such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it is known to decompose in the presence of heat and oxygen .

Q & A

Q1: What are the key structural features of 3-Bromo-2,5-dimethylthiophene 1,1-dioxide?

A1: this compound 1,1-dioxide is a substituted thiophene derivative. Its structure features a thiophene ring with the following substituents:

Q2: What is the significance of the sulfone group (1,1-dioxide) in this compound 1,1-dioxide?

A2: The sulfone group significantly influences the reactivity of this compound 1,1-dioxide. It acts as an electron-withdrawing group, making the thiophene ring more susceptible to nucleophilic attack. This property is key to its utility in various organic reactions [, , ].

Q3: How does this compound 1,1-dioxide react with organocopper reagents?

A3: This compound readily undergoes coupling reactions with organocopper reagents, replacing the bromine atom with an alkyl or aryl group. This reaction proceeds with high yields (50-100%) []. Interestingly, less stable organocopper reagents demonstrate higher reactivity, requiring lower temperatures for the reaction to occur [].

Q4: Are there alternative reaction pathways when using different organometallic reagents?

A4: Yes, using Grignard reagents instead of organocopper reagents leads to different reaction outcomes. For example, reactions with certain Grignard reagents result in the formation of a unique heterotricycloheptane derivative [].

Q5: Can this compound 1,1-dioxide be used to synthesize more complex heterocyclic systems?

A5: Absolutely! The ring-opening of this compound 1,1-dioxide with amines, followed by intramolecular Diels-Alder reactions, provides a pathway to synthesize substituted polyhydroisoindoles and polyhydroisoquinolines []. This method has been successfully applied to produce decahydropyrido[2,1-a]isoindoles and decahydro-2H-pyrido[1,2-b]isoquinolines with high stereoselectivity [].

Q6: Are there any notable examples of stereoselective synthesis using this compound 1,1-dioxide?

A6: Researchers have successfully used this compound 1,1-dioxide to prepare substituted "tetrahydrobenzo[a]pyrrolizidines" (octahydro-1H-pyrrolo[2,1-a]isoindoles) in a diastereoselective manner. This synthesis involved a four-step process, utilizing L-prolinol for the ring-opening step and a titanium tetrachloride-catalyzed intramolecular Diels-Alder reaction for the cyclization step [].

Q7: What is the significance of regioselective bromination in the context of this compound 1,1-dioxide?

A7: Regioselective bromination is crucial for the efficient synthesis of this compound 1,1-dioxide. Studies have shown that bromination of 2,5-dimethylthiophene with N-bromosuccinimide leads predominantly to the formation of this compound, showcasing high regioselectivity []. This selective bromination at the 3-position is crucial for further transformations using this compound.

Q8: Are there any studies on the influence of substituents on the reactivity of thiophene derivatives like this compound 1,1-dioxide?

A8: Yes, research indicates that methyl substituents on the thiophene ring can significantly impact the rate of bromination []. Understanding these effects can help tailor reaction conditions for synthesizing specific brominated thiophene derivatives.